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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991

Application Notes: Pigment Red 112 in Scientific
Coating Formulations

Introduction

Pigment Red 112 (C.I. 12370) is a monoazo pigment known for its brilliant, neutral red hue,
high tinting strength, and excellent fastness properties.[1][2] While widely utilized in industrial
paints, coatings, and printing inks, its robust chemical and physical stability also makes it a
compelling candidate for specialized scientific applications where color fidelity, durability, and
inertness are paramount.[1][3][4] These notes provide researchers, scientists, and drug
development professionals with an overview of Pigment Red 112's key characteristics and
protocols for its use in creating high-performance coatings for laboratory and research
environments.

Potential scientific applications include the formulation of durable, color-coded coatings for
laboratory equipment, the creation of stable, non-leaching colored surfaces for analytical
device components, and its use as a stable colorant in material science research. Its excellent
resistance to acids, alkalis, and solvents ensures coating integrity in demanding experimental
conditions.[5]

Key Properties of Pigment Red 112
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The utility of Pigment Red 112 in scientific coatings is derived from its combination of physical
and chemical properties. It offers a vibrant yellowish-red shade with superior weathering

resistance and thermal stability.[1] The pigment disperses well in both aqueous and solvent-
based systems, allowing for versatile formulation development.[1][6]
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Property

Value

Source(s)

Chemical Identity

C.l. Name Pigment Red 112 (P.R. 112) [1]

C.l. Number 12370 [11[7]
CAS Number 6535-46-2 [718]
Chemical Class Monoazo [1][5]
Molecular Formula C24H16CI3N302 [1]8]

Molecular Weight

484.76 - 484.8 g/mol

[1](8]

Physical Properties

Appearance

Red Powder

[1]

Density

1.38 - 1.65 g/cm?3

[3](°]

Specific Surface Area

17 - 40 m3g

[3]19]

Oil Absorption

35 - 88 ¢/100g

[9]

Heat Stability

Stable up to 200°C

[1]

Fastness Properties

(Scale 1-8, where 8 is

excellent)
Light Fastness (Full Tone) 7-8 [3]
Light Fastness (Reduced) 6-7 [3]
Water Resistance Excellent [5]
5% HCI Resistance Excellent [5]
5% NaOH Resistance Excellent [5]
Ethanol Resistance Excellent [5]
Xylene Resistance Excellent [5]

Experimental Protocols
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Protocol 1: Preparation of a Solvent-Based Alkyd Resin Coating

This protocol details the formulation of a small-batch, solvent-based coating suitable for
applying a durable, colored film to metal or glass substrates. Alkyd resins are synthetic
polymers that provide good adhesion and durability.[10]

Materials:

Pigment Red 112 (P.R. 112)

e Long oil alkyd resin solution (e.g., 60-70% solids in mineral spirits)
» Dispersing agent (surfactant suitable for solvent systems)

e Mineral spirits or xylene (solvent)

e Driers (e.g., cobalt, zirconium, calcium octoate blend)

e Glass beads (1-2 mm diameter) for milling

o Substrates for coating (e.g., glass slides, aluminum panels)

Equipment:

Analytical balance

Laboratory high-shear mixer or disperser

Bead mill or laboratory shaker

Viscometer (e.g., Brookfield)

Draw-down bar or spin coater

Drying oven

Procedure:
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e Binder Preparation: In a suitable vessel, weigh the alkyd resin solution. Add the dispersing
agent (typically 1-2% of the pigment weight) and mix thoroughly with the high-shear mixer at
low speed.

o Pigment Incorporation: Gradually add the pre-weighed Pigment Red 112 powder to the
resin-dispersant mixture while slowly increasing the mixing speed. Continue mixing until the
pigment is fully wetted and a homogenous paste is formed. A typical formulation would
consist of approximately 15% pigment by weight to 85% alkyd resin solution.[10]

» Dispersion (Milling): Transfer the paste to a milling vessel containing glass beads (a bead-to-
paste ratio of 1.1 by volume is recommended). Seal the vessel and place it on a laboratory
shaker or in a bead mill. Disperse for 60-90 minutes. The goal is to break down pigment
agglomerates and achieve a fine, stable dispersion.[10]

e Let-Down and Viscosity Adjustment: After milling, separate the dispersion from the glass
beads. Slowly add additional alkyd resin and solvent (mineral spirits/xylene) to achieve the
desired pigment concentration and application viscosity.

» Addition of Driers: Add the drier blend according to the manufacturer's recommendation
(typically a small percentage of the resin solids). Mix gently for 5-10 minutes.

o Application: Apply the coating to the prepared substrate using a draw-down bar for uniform
thickness or a spin coater for thin films.

e Curing: Allow the coated substrate to air-dry in a dust-free environment for 24 hours, or cure
in an oven at a specified temperature (e.g., 60-80°C) for 1-2 hours to accelerate drying and
hardening.

Protocol 2: Preparation of a Water-Based Acrylic Coating

This protocol outlines the formulation of an environmentally friendly, water-based coating.
These coatings are suitable for applications where low volatile organic compounds (VOCs) are
required.[11]

Materials:

e Pigment Red 112 (P.R. 112)
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o Water-based acrylic emulsion

e Bio-based or synthetic dispersing agent for aqueous systems (e.g., Lansperse LT87).[7]

o Deionized water

o Defoamer.[7]

» Coalescing agent (e.g., ethylene glycol)

* Rheology modifier (thickener)

Equipment:

e Same as Protocol 1, with materials suitable for aqueous solutions.

Procedure:

¢ Grind Phase Preparation: In a high-shear mixing vessel, combine deionized water, the
dispersing agent, and the defoamer. Mix until homogenous.

» Pigment Dispersion: While mixing at high speed, slowly add the Pigment Red 112 powder.
Continue to mix for 20-30 minutes to create a fine dispersion. The quality of the dispersion
can be assessed by measuring particle size.[7]

o Let-Down: In a separate vessel, combine the acrylic emulsion, coalescing agent, and any
remaining deionized water.

e Final Formulation: Under slow agitation, add the pigment dispersion (grind phase) to the let-
down mixture.

« Viscosity Adjustment: Add the rheology modifier incrementally until the desired application
viscosity is reached. Mix thoroughly but avoid introducing air into the formulation.

» Application and Curing: Apply the coating to the substrate as described in Protocol 1. Allow
the film to cure at room temperature. The curing process involves the evaporation of water
followed by the coalescence of the acrylic polymer particles.
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Visualized Workflows and Properties

The following diagrams illustrate the experimental workflow for coating preparation and the
logical relationship between the properties of Pigment Red 112 and its scientific applications.
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Caption: Experimental workflow for preparing and testing a Pigment Red 112 coating.
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Caption: Relationship between P.R. 112 properties and its scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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